N-({[2-(4-morpholinyl)phenyl]amino}carbonothioyl)-2-nitrobenzamide

• IUPAC Name: N-[(2-morpholin-4-ylphenyl)carbamothioyl]-2-nitrobenzamide
• InChI: InChI=1S/C18H18N4O4S/c23-17(13-5-1-3-7-15(13)22(24)25)20-18(27)19-14-6-2-4-8-16(14)21-9-11-26-12-10-21/h1-8H,9-12H2,(H2,19,20,23,27)
• InChI Key: JTPVMHBCLMNXMY-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=CC=CC=C2NC(=S)NC(=O)C3=CC=CC=C3[N+](=O)[O-]
• Molecular Formula: C18H18N4O4S
• Molecular Weight: 386.4 g/mol

Description

N-({[2-(4-morpholinyl)phenyl]amino}carbonothioyl)-2-nitrobenzamide, also known as MNAC13, is a chemical compound that has been studied for its potential applications in scientific research. This compound has been shown to have a variety of biochemical and physiological effects, and it is believed to act through a specific mechanism of action. In

Mechanism of Action

The mechanism of action of N-({[2-(4-morpholinyl)phenyl]amino}carbonothioyl)-2-nitrobenzamide is believed to involve the inhibition of a specific enzyme called glycogen synthase kinase-3β (GSK-3β). GSK-3β is involved in a variety of cellular processes, including cell proliferation, differentiation, and apoptosis. By inhibiting GSK-3β, this compound may be able to modulate these processes and promote cell survival. In addition, this compound may also act through other mechanisms, such as the modulation of oxidative stress and inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects in animal models. For example, it has been shown to reduce oxidative stress and inflammation in the brain, which may contribute to its neuroprotective effects. In addition, this compound has been shown to have anti-inflammatory effects in the gut, which may be relevant to its potential as a therapeutic agent for inflammatory bowel disease. This compound has also been shown to improve glucose metabolism and insulin sensitivity in animal models of diabetes.

Advantages and Limitations for Lab Experiments

N-({[2-(4-morpholinyl)phenyl]amino}carbonothioyl)-2-nitrobenzamide has several advantages for use in lab experiments. It is a relatively stable compound that can be easily synthesized in high yields. It has also been shown to have low toxicity in animal models, which makes it a safer alternative to other compounds that may be more toxic. However, this compound also has some limitations for use in lab experiments. For example, it may have limited solubility in certain solvents, which can make it difficult to work with. In addition, it may have limited bioavailability in vivo, which can make it challenging to achieve therapeutic concentrations.

Future Directions

There are several future directions for research on N-({[2-(4-morpholinyl)phenyl]amino}carbonothioyl)-2-nitrobenzamide. One area of interest is the development of this compound as a cancer therapy. Further studies are needed to determine the optimal dosing and administration schedule for this compound in animal models of cancer. In addition, more research is needed to determine the safety and efficacy of this compound in humans. Another area of interest is the potential use of this compound as a neuroprotective agent. Further studies are needed to determine the optimal dosing and administration schedule for this compound in animal models of neurological disease. In addition, more research is needed to determine the safety and efficacy of this compound in humans. Finally, this compound may have potential applications in other areas of research, such as inflammation, diabetes, and cardiovascular disease. Further studies are needed to explore these potential applications.

Scientific Research Applications

N-({[2-(4-morpholinyl)phenyl]amino}carbonothioyl)-2-nitrobenzamide has been studied for its potential applications in a variety of scientific research fields. One area of interest is its potential as a therapeutic agent for the treatment of cancer. This compound has been shown to inhibit the growth of cancer cells in vitro and in vivo, and it may be a promising candidate for further development as a cancer treatment. In addition, this compound has been studied for its potential as a neuroprotective agent, as it has been shown to protect neurons from damage in animal models of neurological disease.